Cas no 864437-43-4 (5-butyl-1,3-thiazole-4-carboxylic acid)

5-butyl-1,3-thiazole-4-carboxylic acid is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structure and properties offer advantages such as enhanced stability and improved bioavailability, making it a valuable intermediate in the development of novel compounds.

5-butyl-1,3-thiazole-4-carboxylic acid structure

864437-43-4 structure

Product Name:5-butyl-1,3-thiazole-4-carboxylic acid

CAS No:864437-43-4

MF:C₈H₁₁NO₂S

MW:185.24344086647

CID:4255002

PubChem ID:86069795

Update Time:2025-10-18

5-butyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylic acid, 5-butyl-
- 5-Butyl-thiazole-4-carboxylic acid
- 5-butyl-1,3-thiazole-4-carboxylic acid
- 5-Butyl-4-thiazolecarboxylic acid
- EN300-1458230
- CS-0456493
- DTXSID601299747
- 5-Butylthiazole-4-carboxylicacid
- 864437-43-4
- 5-Butylthiazole-4-carboxylic acid
- Inchi： 1S/C8H11NO2S/c1-2-3-4-6-7(8(10)11)9-5-12-6/h5H,2-4H2,1H3,(H,10,11)
- InChI Key： BUYSSHZBMNDCPQ-UHFFFAOYSA-N
- SMILES： S1C(CCCC)=C(C(O)=O)N=C1

Computed Properties

Exact Mass: 185.05104977Da
Monoisotopic Mass: 185.05104977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 78.4Å²

5-butyl-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A512629-1g	5-Butylthiazole-4-carboxylic acid	864437-43-4	97%	1g	$1495.0	2025-04-16
Enamine	EN300-1458230-0.05g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		0.05g	$1261.0	2022-12-12
Enamine	EN300-1458230-0.1g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		0.1g	$1320.0	2022-12-12
Enamine	EN300-1458230-0.25g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		0.25g	$1381.0	2022-12-12
Enamine	EN300-1458230-0.5g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		0.5g	$1440.0	2022-12-12
Enamine	EN300-1458230-1.0g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		1g	$0.0	2023-06-06
Enamine	EN300-1458230-2.5g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		2.5g	$2940.0	2022-12-12
Enamine	EN300-1458230-5.0g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		5.0g	$4349.0	2022-12-12
Enamine	EN300-1458230-10.0g	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4		10.0g	$6450.0	2022-12-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7071-100MG	5-butyl-1,3-thiazole-4-carboxylic acid	864437-43-4	95%	100MG	￥ 1,650.00	2023-04-13